(R)-2-((S)-4-(3,5-difluoro-4-methylphenethyl)-1-ethyl-3-methyl-7,8-dihydropyrazolo[4,3-c]azepin-5(1H,4H,6H)-yl)-N-methyl-2-phenylacetamide

• Molecular Formula: C28H34F2N4O
• Molecular Weight: 480.6 g/mol
• IUPAC Name: (2R)-2-[(4S)-4-[2-(3,5-difluoro-4-methylphenyl)ethyl]-1-ethyl-3-methyl-4,6,7,8-tetrahydropyrazolo[4,3-c]azepin-5-yl]-N-methyl-2-phenylacetamide
• InChI: InChI=1S/C28H34F2N4O/c1-5-34-25-12-9-15-33(27(28(35)31-4)21-10-7-6-8-11-21)24(26(25)19(3)32-34)14-13-20-16-22(29)18(2)23(30)17-20/h6-8,10-11,16-17,24,27H,5,9,12-15H2,1-4H3,(H,31,35)/t24-,27+/m0/s1
• InChI Key: BJEYXQMLWATVMU-RPLLCQBOSA-N
• Isomeric SMILES: CCN1C2=C([C@@H](N(CCC2)[C@H](C3=CC=CC=C3)C(=O)NC)CCC4=CC(=C(C(=C4)F)C)F)C(=N1)C
• Canonical SMILES: CCN1C2=C(C(N(CCC2)C(C3=CC=CC=C3)C(=O)NC)CCC4=CC(=C(C(=C4)F)C)F)C(=N1)C

Description

(R)-2-((S)-4-(3,5-difluoro-4-methylphenethyl)-1-ethyl-3-methyl-7,8-dihydropyrazolo[4,3-c]azepin-5(1H,4H,6H)-yl)-N-methyl-2-phenylacetamide is a useful research compound. Its molecular formula is C28H34F2N4O and its molecular weight is 480.6 g/mol. The purity is usually 95%.
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Biological Activity

The compound (R)-2-((S)-4-(3,5-difluoro-4-methylphenethyl)-1-ethyl-3-methyl-7,8-dihydropyrazolo[4,3-c]azepin-5(1H,4H,6H)-yl)-N-methyl-2-phenylacetamide is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis, mechanisms of action, and relevant case studies.

Synthesis and Characterization

The synthesis of this compound involves multiple steps that integrate various chemical moieties. The synthesis typically starts with the formation of the pyrazolo[4,3-c]azepine framework, followed by the introduction of the phenylacetamide group. Characterization is often performed using techniques such as NMR and mass spectrometry to confirm the structure and purity of the compound.

Biological Activity Overview

The biological activity of (R)-2-((S)-4-(3,5-difluoro-4-methylphenethyl)-1-ethyl-3-methyl-7,8-dihydropyrazolo[4,3-c]azepin-5(1H,4H,6H)-yl)-N-methyl-2-phenylacetamide has been explored in several studies. Key areas of focus include:

Anticancer Activity : Preliminary studies have indicated that derivatives of pyrazolo compounds exhibit significant anticancer properties. For instance, compounds structurally similar to (R)-2 have shown IC50 values in the micromolar range against various cancer cell lines, suggesting potent cytotoxic effects .

Antibacterial and Antifungal Properties : Recent investigations into related pyrazole derivatives have demonstrated promising antibacterial activity against Gram-positive and Gram-negative bacteria. The mechanism often involves disruption of bacterial cell wall synthesis or interference with metabolic pathways .

Anti-inflammatory Effects : Some studies suggest that compounds with similar structures may possess anti-inflammatory properties through inhibition of pro-inflammatory cytokines . This activity is particularly relevant in conditions such as rheumatoid arthritis and other inflammatory diseases.

Case Studies and Research Findings

Several case studies highlight the biological potential of similar compounds:

• Anticancer Efficacy : A study reported that a series of pyrazole derivatives exhibited IC50 values ranging from 0.31 to 0.71 µM against HepG2 human liver cancer cells. These results indicate that modifications to the pyrazole structure can enhance anticancer efficacy compared to standard treatments like erlotinib .
• Antibacterial Activity : In vitro tests have shown that certain pyrazole derivatives possess significant antibacterial activity against strains such as Staphylococcus aureus and Escherichia coli. The compounds were tested using an MTT assay to determine cell viability post-treatment .
• Mechanistic Studies : Mechanistic investigations into the action of these compounds reveal that they may act by inhibiting specific enzymes or pathways involved in cancer cell proliferation or bacterial growth. For example, some derivatives were found to inhibit EGFR and VEGFR pathways crucial for tumor growth .

Data Tables

Biological Activity	IC50 Values (µM)	Target Cells/Organisms
Anticancer	0.31 - 0.71	HepG2 (liver cancer)
Antibacterial	10 - 100	S. aureus, E. coli
Anti-inflammatory	Not quantified	Various inflammatory models